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Compound of Interest

Compound Name: 5-Bromo-1-ethylpyridin-2(1H)-one

Cat. No.: B1340731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, a proposed

synthetic route, and potential applications of 5-Bromo-1-ethylpyridin-2(1H)-one. Due to the

limited availability of specific experimental data for this compound in public literature, this guide

also includes comparative data from closely related analogues to provide a predictive context

for its physicochemical properties and reactivity.

Core Chemical Properties
5-Bromo-1-ethylpyridin-2(1H)-one is a halogenated pyridone derivative. Its core structure is a

pyridine ring substituted with a bromine atom, an N-ethyl group, and a carbonyl group. The

general information for this compound is summarized below.

Property Value Reference

CAS Number 63785-87-5 [1][2]

Molecular Formula C₇H₈BrNO [1]

Molecular Weight 202.05 g/mol [1][2]

Canonical SMILES CCN1C=C(C=CC1=O)Br [1]

Purity (Typical) ≥96% [1]

Storage Conditions Store at room temperature [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1340731?utm_src=pdf-interest
https://www.benchchem.com/product/b1340731?utm_src=pdf-body
https://www.benchchem.com/product/b1340731?utm_src=pdf-body
https://www.chemscene.com/product/63785-87-5.html
https://buildingblock.bocsci.com/product/5-bromo-1-ethylpyridin-2-1h-one-cas-63785-87-5-324013.html
https://www.chemscene.com/product/63785-87-5.html
https://www.chemscene.com/product/63785-87-5.html
https://buildingblock.bocsci.com/product/5-bromo-1-ethylpyridin-2-1h-one-cas-63785-87-5-324013.html
https://www.chemscene.com/product/63785-87-5.html
https://www.chemscene.com/product/63785-87-5.html
https://www.chemscene.com/product/63785-87-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data of Analogues
Specific experimental data for the melting and boiling points of 5-Bromo-1-ethylpyridin-2(1H)-
one are not readily available. However, data from its immediate precursor and its N-methyl

analogue provide a valuable reference for estimating these properties.

Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Appearance

5-Bromo-

2(1H)-

pyridone

(Precursor)

C₅H₄BrNO 174.00 180 - 183
Not

applicable

White to light

orange

powder/cryst

al

5-Bromo-1-

methylpyridin

-2(1H)-one

(N-Methyl

Analogue)

C₆H₆BrNO 188.02 59 - 65
157 °C / 12

mmHg

White to

yellow to

orange

powder to

crystal

Data sourced from references[3].

Experimental Protocols
While a specific published synthesis for 5-Bromo-1-ethylpyridin-2(1H)-one is not available, a

standard and reliable protocol can be proposed based on well-established methods for the N-

alkylation of pyridones.[4][5][6]

Proposed Synthesis: N-Ethylation of 5-Bromo-2(1H)-
pyridone
The most direct route to synthesize 5-Bromo-1-ethylpyridin-2(1H)-one is via the N-alkylation

of its precursor, 5-Bromo-2(1H)-pyridone, using an ethylating agent in the presence of a

suitable base. The reaction selectively targets the nitrogen atom over the exocyclic oxygen, a

common challenge in pyridone chemistry that can be controlled by selecting appropriate

reaction conditions.[4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1340731?utm_src=pdf-body
https://www.benchchem.com/product/b1340731?utm_src=pdf-body
https://www.chemimpex.com/products/44654
https://www.benchchem.com/product/b1340731?utm_src=pdf-body
https://www.researchgate.net/publication/349164689_One-Pot_Synthesis_of_N-Alkylated_2-Pyridone_Derivatives_under_Microwave_Irradiation
https://www.mdpi.com/2673-4583/3/1/135
https://pubs.acs.org/doi/10.1021/cc020036i
https://www.benchchem.com/product/b1340731?utm_src=pdf-body
https://www.researchgate.net/publication/349164689_One-Pot_Synthesis_of_N-Alkylated_2-Pyridone_Derivatives_under_Microwave_Irradiation
https://pubs.acs.org/doi/10.1021/cc020036i
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Scheme:

5-Bromo-1-ethylpyridin-2(1H)-one
(Building Block)

Chemical Derivatization
(e.g., Cross-Coupling)

Pharmaceuticals
(e.g., Anti-inflammatory, Antimicrobial)

Agrochemicals
(e.g., Crop Protection Agents)

Material Science
(e.g., Novel Polymers)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. buildingblock.bocsci.com [buildingblock.bocsci.com]

3. chemimpex.com [chemimpex.com]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [In-Depth Technical Guide: 5-Bromo-1-ethylpyridin-
2(1H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340731#5-bromo-1-ethylpyridin-2-1h-one-chemical-
properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1340731?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340731?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/63785-87-5.html
https://buildingblock.bocsci.com/product/5-bromo-1-ethylpyridin-2-1h-one-cas-63785-87-5-324013.html
https://www.chemimpex.com/products/44654
https://www.researchgate.net/publication/349164689_One-Pot_Synthesis_of_N-Alkylated_2-Pyridone_Derivatives_under_Microwave_Irradiation
https://www.mdpi.com/2673-4583/3/1/135
https://pubs.acs.org/doi/10.1021/cc020036i
https://www.benchchem.com/product/b1340731#5-bromo-1-ethylpyridin-2-1h-one-chemical-properties
https://www.benchchem.com/product/b1340731#5-bromo-1-ethylpyridin-2-1h-one-chemical-properties
https://www.benchchem.com/product/b1340731#5-bromo-1-ethylpyridin-2-1h-one-chemical-properties
https://www.benchchem.com/product/b1340731#5-bromo-1-ethylpyridin-2-1h-one-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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